Cas no 170232-97-0 (Ethanone, 1-(1,4,5,6-tetrahydro-6-hydroxy-1-methyl-3-pyridinyl)- (9CI))

• Product Name: Ethanone, 1-(1,4,5,6-tetrahydro-6-hydroxy-1-methyl-3-pyridinyl)- (9CI)
• CAS No: 170232-97-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 111310
• PubChem ID: 45086017
• Update Time: 2025-04-18

Ethanone, 1-(1,4,5,6-tetrahydro-6-hydroxy-1-methyl-3-pyridinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1,4,5,6-tetrahydro-6-hydroxy-1-methyl-3-pyridinyl)- (9CI)
• 1-(2-hydroxy-1-methyl-3,4-dihydro-2H-pyridin-5-yl)ethanone
• 170232-97-0
• 1-(6-Hydroxy-1-methyl-1,4,5,6-tetrahydropyridin-3-yl)ethan-1-one
• DTXSID30665868

• Inchi： 1S/C8H13NO2/c1-6(10)7-3-4-8(11)9(2)5-7/h5,8,11H,3-4H2,1-2H3
• InChI Key： DMWYGUOTSIJEJP-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)=O)=CN1C

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 40.54